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Compound of Interest

Compound Name: delta-Nonalactone

Cat. No.: B1583773 Get Quote

Document ID: DNL-DSP-20251219 Revision: 1.0 Prepared for: Researchers, Scientists, and

Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

delta-nonalactone. The following procedural guidance is intended to ensure safe handling and

compliance with standard laboratory safety protocols.

Immediate Safety and Hazard Assessment
Delta-nonalactone is generally not classified as a hazardous substance under OSHA's Hazard

Communication Standard.[1][2] It is a colorless to yellow liquid with a creamy, coconut-like

odor.[3][4][5] While it has a low hazard profile, proper handling and disposal are crucial to

maintain a safe laboratory environment and prevent environmental contamination. Key hazards

are minimal, but prolonged skin or eye contact may cause temporary irritation.[1] The

substance is stable under normal conditions but is incompatible with strong oxidizing agents,

strong acids, and strong bases.[1][4][6]

Personal Protective Equipment (PPE)
Before handling any spill or waste, ensure the following PPE is worn:

Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber).[4]

Eye Protection: Safety glasses or goggles.
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Body Protection: Standard laboratory coat.

Spill and Waste Disposal Procedures
The primary directive for disposal is to adhere to local, state, and federal regulations.[1][2] Do

not let the product enter drains or water courses.[1][4]

3.1. Small Spills

Absorb Spill: Wipe up the spill using an inert absorbent material such as vermiculite, dry

sand, earth, or specialized chemical absorbent pads.[1][2][4]

Collect Waste: Place the absorbed material into a suitable, clearly labeled, and closed

container for disposal.[4][6]

Decontaminate Area: Clean the surface thoroughly with soap and water to remove any

residual contamination.[1]

Final Disposal: Treat the sealed container of waste as chemical waste and dispose of it

through your institution's licensed waste disposal service.

3.2. Large Spills and Bulk Waste Disposal

Control and Contain: If it can be done without risk, stop the flow of the material.[1][2] Dike the

spilled material to prevent it from spreading.[1][2] A plastic sheet can be used to cover the

spill to prevent spreading.[1][2]

Prevent Environmental Release: Ensure the spill does not enter drains, sewers, or

waterways.[1][4][6]

Absorb and Collect: Absorb the contained spill with an inert material (vermiculite, sand, etc.)

and place it into a sealed, labeled container for disposal.[2]

Containerize Liquid: For uncontaminated bulk liquid waste, collect and reclaim or dispose of

it in sealed containers at a licensed waste disposal site.[1] Never return spilled material to its

original container for re-use.[1][2]
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Empty Containers: Empty containers may retain product residue and should be taken to an

approved waste handling site for recycling or disposal.[1]

Quantitative Data Summary
The following table summarizes key physical and chemical properties for delta-nonalactone.

Property Value

Molecular Formula C₉H₁₆O₂

Molecular Weight 156.22 g/mol [3][7][8]

Appearance Colorless to yellow liquid[3][4]

Flash Point 100°C - 137°C (212°F - 278.6°F)[2][3][4][5]

Boiling Point
~267°C (512.6°F) at standard pressure[3]; 115-

116°C at 2-3 mm Hg[4][8][9]

Specific Gravity 0.980 - 0.990 g/mL at 20-25°C[3][4][5]

Vapor Pressure 0.02 mm Hg at 25°C[2]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of delta-
nonalactone waste.
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Identify delta-Nonalactone Waste
(Spill or Unused Product)

Assess Quantity

Small Spill

Small

Large Spill or Bulk Waste

Large / Bulk

1. Absorb with
inert material

2. Place in sealed,
labeled container

3. Decontaminate surface

Dispose of container via
licensed waste disposal service

in accordance with
local regulations

1. Contain spill
(Dike, cover)

2. Absorb or pump into
sealed, labeled container

Click to download full resolution via product page

Caption: Disposal decision workflow for delta-nonalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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